Methyl hexyldithiocarbamate

• CAS No.: 72352-82-0
• Molecular Formula: C8H17NS2
• Molecular Weight: 191.4 g/mol
• IUPAC Name: methyl N-hexylcarbamodithioate
• InChI: InChI=1S/C8H17NS2/c1-3-4-5-6-7-9-8(10)11-2/h3-7H2,1-2H3,(H,9,10)
• InChI Key: MEWRCLWSTWTYMK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNC(=S)SC

Description

Methyl hexyldithiocarbamate is a useful research compound. Its molecular formula is C8H17NS2 and its molecular weight is 191.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Water (500 ml.) was added to hexylamine (490.0 g.) and a solution of sodium hydroxide (193.6 g.) in water (700 ml.) was added thereto under ice-cooling and stirring. Carbon disulfide (367.8 g.) was added dropwise thereto over 2 hours at 2° to 10° C. and then methyl iodide (687.3 g.) was added dropwise thereto over 1 hour at 0° to 5° C. The resulting mixture was stirred for 30 minutes at the same temperature and for 2 hours at ambient temperature. The reaction mixture was extracted with diethyl ether (1.5 l.). The extract was washed with a saturated aqueous solution of sodium chloride (300 ml.), dried over magnesium sulfate and concentrated to give an oil of methyl N-hexyldithiocarbamate (825.5 g.).